Technical Support Center: Enhancing the Oral Bioavailability of Fauc-213

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Fauc-213*
CAS No.:	*337972-47-1*
Cat. No.:	*B1672300*

Get Quote

Welcome to the technical support center for **Fauc-213**. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the oral bioavailability challenges associated with this promising, yet poorly soluble, molecule. Here, we provide in-depth, experience-driven answers to common questions and troubleshoot complex experimental hurdles you may encounter. Our goal is to equip you with the scientific rationale and practical methodologies needed to successfully formulate **Fauc-213** for effective oral administration.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses foundational questions about **Fauc-213** and the principles of bioavailability enhancement.

Q1: What is **Fauc-213** and why is its oral bioavailability inherently low?

A1: **Fauc-213** is a selective dopamine D4 receptor antagonist with potential antipsychotic properties.[1][2] Its molecular structure (C18H19ClN4) lends it a lipophilic nature, resulting in

© 2026 BenchChem. All rights reserved.

poor aqueous solubility.[3] According to the Biopharmaceutical Classification System (BCS), drugs with low solubility and high permeability are classified as BCS Class II.[4] The primary obstacle to oral bioavailability for BCS Class II compounds like **Fauc-213** is not its ability to cross the intestinal membrane, but its slow and limited dissolution in gastrointestinal fluids.[5] An insufficient amount of the drug dissolves, thereby limiting the concentration available for absorption and resulting in low and variable plasma levels.[6][7]

Q2: What are the critical initial physicochemical properties of **Fauc-213** I need to characterize?

A2: Before selecting a formulation strategy, a thorough understanding of **Fauc-213**'s properties is essential. This data will form the basis of your formulation design space.

© 2026 BenchChem. All rights reserved.

Property	Importance & Rationale	Typical Method(s)
Aqueous Solubility	Determines the fundamental dissolution challenge. Should be measured at different pH values (e.g., 1.2, 4.5, 6.8) to mimic the GI tract.	Shake-flask method followed by HPLC-UV analysis.
LogP / LogD	Indicates lipophilicity. A high LogP (typically > 3) confirms the molecule is poorly water-soluble and may be a good candidate for lipid-based systems.	HPLC-based methods or computational prediction.
Melting Point (Tm)	Critical for thermally-driven formulation processes like hot-melt extrusion (HME). High Tm may preclude HME.	Differential Scanning Calorimetry (DSC).
Glass Transition (Tg)	Important for the stability of amorphous forms. A high Tg is desirable for preventing recrystallization in amorphous solid dispersions.	Differential Scanning Calorimetry (DSC).
Crystallinity	Confirms the solid state of the raw API. Understanding the crystalline form is key to tracking changes during formulation.	X-ray Powder Diffraction (XRPD), DSC.
Particle Size	The initial particle size of the API impacts its dissolution rate. This is the baseline you will aim to improve upon.	Laser Diffraction (e.g., Malvern Mastersizer).

Q3: What are the main formulation strategies to consider for a BCS Class II compound like **Fauc-213**?

© 2026 BenchChem. All rights reserved.

A3: There are several proven strategies, each with its own mechanism for enhancing bioavailability. The primary goal of these techniques is to increase the drug's dissolution rate and/or apparent solubility in the gastrointestinal tract.[6][8][9] The main categories are:

- Particle Size Reduction: Increasing the surface area-to-volume ratio to accelerate dissolution (e.g., Nanomilling).[10][11][12]
- Amorphous Solid Dispersions (ASDs): Converting the drug from a stable crystalline form to a higher-energy, more soluble amorphous form, stabilized within a polymer matrix.[13][14][15]
- Lipid-Based Drug Delivery Systems (LBDDS): Dissolving the drug in a lipid vehicle, which can form emulsions or microemulsions in the gut, bypassing the need for dissolution from a solid form.[16][17][18]
- Complexation: Using agents like cyclodextrins to form inclusion complexes that have a hydrophilic exterior, improving water solubility.[16][19]

The following diagram illustrates a decision-making workflow for selecting an appropriate strategy.

© 2026 BenchChem. All rights reserved.




Fig 1. Decision tree for Fauc-213 formulation.

Click to download full resolution via product page

Caption: Fig 1. Decision tree for **Fauc-213** formulation.

Part 2: Troubleshooting Guide - Formulation & In Vitro Analysis

This section provides practical solutions to specific problems encountered during experimental work.

Section 2.1: Amorphous Solid Dispersions (ASDs)

© 2026 BenchChem. All rights reserved.

ASDs are a powerful tool but can be prone to physical instability (recrystallization) and may not always provide the expected dissolution enhancement.[13][14]

Q: My **Fauc-213** ASD formulation shows excellent amorphous conversion initially, but the drug recrystallizes during stability testing. What's going wrong?

A: This is a classic challenge of ASDs and points to an imbalance between the drug and the stabilizing polymer. Here's how to troubleshoot:

- Increase Polymer Loading: The polymer's primary role is to physically separate **Fauc-213** molecules and increase the energy barrier for nucleation and crystal growth.[14] If the drug loading is too high (e.g., >40%), there may not be enough polymer to maintain stability. Action: Prepare new ASDs at lower drug loadings (e.g., 10%, 20%, 30%) and re-evaluate stability.
- Select a Better Polymer: The polymer must have strong, specific interactions (like hydrogen bonding) with **Fauc-213** to prevent drug mobility. A polymer with a high glass transition temperature (Tg) is also crucial.[14]
  - For Hot-Melt Extrusion (HME): Consider polymers like Soluplus® or Kollidon® VA64.
  - For Spray Drying: Hypromellose acetate succinate (HPMC-AS) is an excellent choice as it also helps maintain supersaturation during dissolution.[13]
- Check for Moisture: Water acts as a plasticizer, lowering the Tg of the ASD and increasing molecular mobility, which facilitates recrystallization. Action: Ensure your final dosage form is packaged with a desiccant and stored in low-humidity conditions.

Q: My ASD formulation isn't improving the dissolution rate as much as expected in vitro. Why?

A: This often indicates that while the drug is amorphous, it's not being released effectively or is precipitating out of solution immediately.

- "Spring and Parachute" Failure: An effective ASD needs both a "spring" (rapid dissolution to generate a supersaturated solution) and a "parachute" (a polymer that maintains this supersaturated state).[13] Your polymer may not be an effective precipitation inhibitor. Action: Switch to or include a precipitation-inhibiting polymer like HPMC-AS in your formulation.

© 2026 BenchChem. All rights reserved.

- Inappropriate Dissolution Media: Standard compendial media (e.g., simple buffers) may not be predictive of in vivo performance.[20] Action: Use biorelevant dissolution media like Fasted State Simulated Intestinal Fluid (FaSSIF) or Fed State Simulated Intestinal Fluid (FeSSIF). These contain bile salts and phospholipids that mimic the gut environment and are more relevant for poorly soluble drugs.[21][20]

- Formation of a Gel Layer: Some polymers can form a viscous gel layer on the surface of the dissolving particle, which can trap the drug and slow its release. This is known as carrier-controlled release.[13] Action: Try a different polymer or adjust the hydrodynamics (agitation speed) of your dissolution test to see if release is improved.[22]

Section 2.2: Nanomilling (Nanonization)

Reducing particle size to the nanometer range (typically 100-500 nm) dramatically increases surface area, enhancing dissolution velocity according to the Noyes-Whitney equation.[10][23]

Q: During nanomilling of **Fauc-213**, the particle size initially decreases but then starts to increase again. What is happening?

A: This phenomenon, known as particle aggregation or Ostwald ripening, is common and indicates insufficient stabilization of the newly created surfaces.

- Inadequate Stabilizer Concentration: Nanoparticles have very high surface energy and will agglomerate to reduce this energy. A surface stabilizer (a polymer or surfactant) is required to create a steric or electrostatic barrier.[23] Action: Increase the concentration of your stabilizer. A good starting point is a 2:1 or 1:1 ratio of drug-to-stabilizer.

- Wrong Choice of Stabilizer: The stabilizer must adsorb strongly to the drug particle surface. Action: Screen different stabilizers. Common choices include povidone, poloxamers (e.g., Pluronic® F68), and sodium lauryl sulfate (SLS). A combination of a polymer and a surfactant often works best.

- Over-milling: Excessive milling time can generate too much heat, which can increase particle mobility and lead to aggregation. Action: Monitor the temperature of your suspension during milling. If it rises significantly, optimize the milling time and intensity.

© 2026 BenchChem. All rights reserved.

Section 2.3: Lipid-Based Drug Delivery Systems (LBDDS)

LBDDS are mixtures of oils, surfactants, and co-solvents that solubilize the drug and form fine dispersions upon contact with aqueous gut fluids.[17][18]

Q: My **Fauc-213** LBDDS formulation looks great initially, but the drug precipitates out when I perform a dispersion test in water. Why?

A: This is a critical failure mode for LBDDS and means the formulation cannot maintain drug solubilization upon dilution in the gut.

- Poor Surfactant Choice/Concentration: The surfactant is responsible for creating a stable emulsion or microemulsion.[16] If the concentration is too low or the hydrophilic-lipophilic balance (HLB) is wrong, the system will break down upon dilution. Action: Screen surfactants with a higher HLB (e.g., 12-16) like Cremophor® EL or Tween® 80. Construct a ternary phase diagram to identify the optimal ratios of oil, surfactant, and co-solvent that form stable microemulsions.

- Exceeding Solubilization Capacity: The formulation may be overloaded with **Fauc-213**. When diluted, the co-solvent diffuses away, and the remaining oil/surfactant mixture can no longer keep the drug dissolved. Action: Reduce the drug loading and re-test. The goal is to keep the drug concentration well below the saturation point in the dispersed system.

- Lipolysis Effects: In vivo, lipase enzymes will digest the lipid components (especially triglycerides), which can alter the formulation's ability to solubilize the drug.[20][24] Action: Perform an in vitro lipolysis test. This advanced assay simulates digestion and tracks whether the drug remains solubilized in the micellar phase or precipitates out. If precipitation occurs, you may need to use more digestible oils or surfactants that generate solubilizing digestion products.

Part 3: Troubleshooting Guide - Permeability and In Vivo Studies

After optimizing a formulation in vitro, the next steps are to assess its ability to permeate the gut wall and perform in vivo.

© 2026 BenchChem. All rights reserved.

Section 3.1: Caco-2 Permeability Assay

The Caco-2 assay is the industry standard for predicting human intestinal permeability in vitro.[25][26] It uses a monolayer of human colon adenocarcinoma cells that differentiate to mimic the intestinal epithelium.[27]

Q: The apparent permeability coefficient (Papp) for my formulated **Fauc-213** is lower than expected for a BCS Class II compound. How can I troubleshoot this?

A: While **Fauc-213** is expected to be highly permeable, a low Papp value in a Caco-2 assay can point to several issues.

- Efflux Transporter Activity: Caco-2 cells express efflux transporters like P-glycoprotein (P-gp), which can actively pump the drug back into the apical (lumen) side.[27][28] Action: Perform a bi-directional Caco-2 assay, measuring transport from apical-to-basolateral (A-B) and basolateral-to-apical (B-A). An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the compound is a substrate for an efflux transporter.[27] You can confirm this by running the assay in the presence of a P-gp inhibitor like verapamil.[26]

- Poor Monolayer Integrity: If the cell monolayer has gaps, the measured permeability will be inaccurate. Action: Always check the transepithelial electrical resistance (TEER) before and after each experiment. A significant drop in TEER indicates compromised monolayer integrity.[26][27] Also, measure the transport of a low-permeability marker like Lucifer Yellow; high transport confirms a leaky monolayer.[27]

- Compound Instability or Binding: The compound may be degrading in the assay buffer or binding non-specifically to the plastic wells. Action: Always perform a mass balance calculation at the end of the experiment. The total amount of drug recovered from the apical, basolateral, and cell lysate fractions should be close to 100% of the initial amount. Low recovery suggests instability or binding issues.

The following diagram outlines the workflow for a robust Caco-2 permeability assessment.

© 2026 BenchChem. All rights reserved.




Fig 2. Workflow for Caco-2 permeability assay.

Click to download full resolution via product page

Caption: Fig 2. Workflow for Caco-2 permeability assay.

© 2026 BenchChem. All rights reserved.

Section 3.2: In Vivo Pharmacokinetic (PK) Studies

The ultimate test of your formulation is an in vivo PK study, typically in a rodent model like rats.[29][30]

Q: I see a significant improvement in bioavailability with my new formulation, but the variability between animals is very high. What could be the cause?

A: High inter-animal variability is a common and confounding problem in oral PK studies.[29]

- Food Effects: The presence or absence of food in the stomach can dramatically alter gastric emptying time, GI fluid composition, and drug dissolution. This is a major source of variability. Action: Standardize the feeding state of your animals. Either fast all animals overnight or ensure all are fed. If you suspect a food effect, you must conduct separate studies in both fed and fasted states to characterize it.

- Formulation Inhomogeneity: If you are dosing a suspension (e.g., from a nanomilled formulation), ensure it is uniformly re-suspended before dosing each animal. Settling of particles can lead to inconsistent dosing. Action: Vigorously vortex the dosing suspension before drawing up each dose.

- Gavage Technique: Improper oral gavage can lead to dosing into the esophagus or lungs instead of the stomach, causing extreme variability. Action: Ensure all personnel are thoroughly trained in proper gavage technique. Consider using a colored dye in a practice formulation to visually confirm correct placement post-mortem during training.

Q: My formulation showed great promise in vitro, but the in vivo bioavailability is still poor. What is the disconnect?

A: This is a classic in vitro-in vivo correlation (IVIVC) failure. In vitro models, while useful, cannot fully replicate the complexity of a living system.[29]

- First-Pass Metabolism: The drug may be well-absorbed from the intestine but then heavily metabolized in the gut wall or the liver before it reaches systemic circulation.[22] Action: A standard oral PK study should always be accompanied by an intravenous (IV) dose in a separate group of animals.[31] The IV data allows you to determine the drug's clearance and

© 2026 BenchChem. All rights reserved.

calculate absolute bioavailability (F%). A low F% despite good absorption points directly to high first-pass metabolism.

- GI Tract Instability: **Fauc-213** might be unstable in the acidic environment of the stomach or susceptible to enzymatic degradation in the intestine. Your in vitro tests may not have captured this. Action: Re-evaluate the stability of **Fauc-213** in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) that contains relevant enzymes. If instability is found, an enteric-coated formulation that protects the drug in the stomach may be required.

References

- Kalam, M. A. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH. Retrieved from [Link]
- Ascendia Pharma. (2024, May 8). Nanomilling for Enhanced Drug Delivery: Ascendia Pharmaceutical Solutions' Expertise in Action. Retrieved from [Link]
- Stewart, A. (2017, October 15). Selecting In Vitro Dissolution Tests for Bioavailability Enhancing Oral Formulations. Pion Inc. Retrieved from [Link]
- JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Retrieved from [Link]
- Frank, K. J., et al. (n.d.). Mechanisms of increased bioavailability through amorphous solid dispersions: a review. PMC - NIH. Retrieved from [Link]
- Verma, S., & Sinha, V. R. (n.d.). Nanomilling of Drugs for Bioavailability Enhancement: A Holistic Formulation-Process Perspective. PMC - NIH. Retrieved from [Link]
- Uddin, M. S., et al. (n.d.). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Frontiers. Retrieved from [Link]
- Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]
- BioPharma Dive. (2021, November 22). Nanomilling: an optimal solution for poorly soluble, challenging APIs. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- PubMed. (2023, May 10). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Retrieved from [Link]
- Slideshare. (n.d.). Oral lipid drug delivery system for poor water soluble drugs. Retrieved from [Link]
- Taylor & Francis Online. (n.d.). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Retrieved from [Link]
- PubMed Central. (n.d.). Lipid-Based Nanoparticles as Oral Drug Delivery Systems: Overcoming Poor Gastrointestinal Absorption and Enhancing Bioavailability of Peptide and Protein Therapeutics. Retrieved from [Link]
- Agno Pharmaceuticals. (n.d.). Nanomilling: A Key Option For Formulating Water-Insoluble APIs. Retrieved from [Link]
- (n.d.). Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]
- Lee, R. (n.d.). How Aseptic Nanomilling Can Provide a Solution for Today's Insoluble Compounds Including HPCs. ONdrugDelivery. Retrieved from [Link]
- Contract Pharma. (2023, March 10). Amorphous Solid Dispersions for Bioavailability Enhancement. Retrieved from [Link]
- (n.d.). Caco2 assay protocol. Retrieved from [Link]
- (2024, August 2). Solid Lipid-based Delivery System for Oral Delivery of Drugs: A Review. Retrieved from [Link]
- International Journal of Pharmaceutical Sciences Review and Research. (2024, June 28). Enhancement of Solubility and Dissolution Rate of BCS Class II Drugs. Retrieved from [Link]
- Lonza. (2022, May 15). Rapid Development of Amorphous Solid Dispersions for Improved Bioavailability. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- ResearchGate. (2024, October 31). (PDF) Oral lipid-based drug delivery systems - An overview. Retrieved from [Link]
- Fahmy, R., & Martinez, M. N. (2019, February 25). Primer on the Science of In Vitro Dissolution Testing of Oral Dosage Forms and Factors Influencing its Biological Relevance. Retrieved from [Link]
- ACS Publications. (n.d.). Amorphous Solid Dispersion Formation for Enhanced Release Performance of Racemic and Enantiopure Praziquantel. Molecular Pharmaceutics. Retrieved from [Link]
- Aimil Corporate Blog. (2024, July 31). How In Vitro Dissolution and Absorption Tools Are Revolutionizing Oral Drug Development. Retrieved from [Link]
- IT Medical Team. (n.d.). Techniques used to Enhance Bioavailability of BCS Class II Drugs. Retrieved from [Link]
- TANZ JOURNAL. (2025). ADVANCED APPROACHES TO IMPROVE SOLUBILITY OF BCS CLASS II DRUGS. Retrieved from [Link]
- Agno Pharmaceuticals. (n.d.). In Vitro Dissolution Testing For Solid Oral Dosage Forms. Retrieved from [Link]
- Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]
- (2024, January 30). Cutting-Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. Retrieved from [Link]
- Concept Life Sciences. (n.d.). Assays | ADMET & DMPK | Caco-2 Permeability. Retrieved from [Link]
- (2025, June 9). Advancing oral drug development with in vitro dissolution and absorption tools. Retrieved from [Link]
- SciSpace. (n.d.). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Sygnature Discovery. (n.d.). In vivo PK / Pharmacokinetic studies. Retrieved from [Link]
- Consensus. (n.d.). In vivo methods for drug absorption. Retrieved from [Link]
- Selvita. (n.d.). In Vivo Pharmacokinetic (PK) Studies. Retrieved from [Link]
- ResearchGate. (2024, July 10). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques | Request PDF. Retrieved from [Link]
- PubMed. (2025, July 8). Translational Pharmacokinetics of Icotrokinra, a Targeted Oral Peptide that Selectively Blocks Interleukin-23 Receptor and Inhibits Signaling. Retrieved from [Link]
- ResearchGate. (2025, August 6). Oral Peptide Therapeutics as an Emerging Treatment Modality in Immune-Mediated Inflammatory Diseases: A Narrative Review. Retrieved from [Link]
- PubMed Central. (n.d.). Oral Peptide Therapeutics as an Emerging Treatment Modality in Immune-Mediated Inflammatory Diseases: A Narrative Review. Retrieved from [Link]
- NIH. (2024, January 15). Emerging Oral Therapies for the Treatment of Psoriasis: A Review of Pipeline Agents. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. FAUC 213 | 337972-47-1 [chemicalbook.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. caymanchem.com [caymanchem.com]
- 4. globalresearchonline.net [globalresearchonline.net]
- 5. itmedicalteam.pl [itmedicalteam.pl]

- 6. Promising strategies for improving oral bioavailability of poor water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. asianpharmtech.com [asianpharmtech.com]
- 8. hilarispublisher.com [hilarispublisher.com]
- 9. tandfonline.com [tandfonline.com]
- 10. ascendiacdmo.com [ascendiacdmo.com]
- 11. biopharmadive.com [biopharmadive.com]
- 12. agnopharma.com [agnopharma.com]
- 13. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]
- 14. contractpharma.com [contractpharma.com]
- 15. seppic.com [seppic.com]
- 16. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
- 18. Oral lipid drug delivery system for poor water soluble drugs | PPTX [slideshare.net]
- 19. tanzj.net [tanzj.net]
- 20. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 21. How In Vitro Dissolution and Absorption Tools Are Revolutionizing Oral Drug Development - Aimil Corporate Blog [aimil.com]
- 22. dissolutiontech.com [dissolutiontech.com]
- 23. Nanomilling of Drugs for Bioavailability Enhancement: A Holistic Formulation-Process Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
- 26. enamine.net [enamine.net]
- 27. creative-bioarray.com [creative-bioarray.com]
- 28. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
- 29. scispace.com [scispace.com]

© 2026 BenchChem. All rights reserved.

- 30. consensus.app [consensus.app]
- 31. sygnaturediscovery.com [sygnaturediscovery.com]
- To cite this document: BenchChem. [Technical Support Center: Enhancing the Oral Bioavailability of Fauc-213]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672300/docs#technical-support-center-enhancing-the-oral-bioavailability-of-fauc-213]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check